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Compound of Interest

Compound Name: CC-401 hydrochloride

Cat. No.: B2653734

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of CC-401 hydrochloride, a potent and selective c-Jun N-terminal kinase (JNK)
inhibitor. The provided methodologies and data are intended to ensure consistent and reliable
experimental results in both in vitro and in vivo research settings.

Introduction

CC-401 hydrochloride is a small molecule inhibitor that targets all three isoforms of the c-Jun
N-terminal kinase (JNK) with high potency, exhibiting Ki values in the range of 25 to 50 nM.[1]
[2][3][4] By competitively binding to the ATP-binding site of active, phosphorylated JNK, CC-401
effectively inhibits the phosphorylation of its downstream target, c-Jun, a key transcription
factor involved in cellular responses to stress, inflammation, and apoptosis.[1][3] Its high
selectivity, with over 40-fold greater affinity for INK compared to other related kinases such as
p38, ERK, and IKK2, makes it a valuable tool for dissecting the role of the JNK signaling
pathway in various biological processes and disease models.[1][5]

Physicochemical Properties
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Property Value Reference
Molecular Formula C22H25CIN6O [1]
Molecular Weight 424.93 g/mol [1]

CAS Number 1438391-30-0 [1][6]

Solubility Data

The solubility of CC-401 hydrochloride varies significantly depending on the solvent. The

following tables summarize the solubility for in vitro and in vivo applications.

ble 1: In Vitro Solubili

Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic treatment
DMSO 100 mg/mL 235.33 mM may be required to
fully dissolve.[1]
Ultrasonic treatment
Water 12.5 mg/mL 29.42 mM may be required to
fully dissolve.[1]
Water Data for CC-401
) ) 46.14 mg/mL 100 mM ) )
(dihydrochloride) dihydrochloride.[5]
DMSO Data for CC-401
) ] 46.14 mg/mL 100 mM ) )
(dihydrochloride) dihydrochloride.[5]

Table 2: In Vivo Formulation Solubility
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Solvent System

Concentration

Notes

PBS

14.29 mg/mL (33.63 mM)

Requires sonication, warming,
and heating to 60°C for

complete dissolution.[1]

10% DMSO, 40% PEG300,
5% Tween-80, 45% saline

= 2.5 mg/mL (5.88 mM)

Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-
B-CD in saline)

> 2.5 mg/mL (5.88 mM)

Results in a clear solution.[1]

10% DMSO, 90% corn oil

> 2.5 mg/mL (5.88 mM)

Results in a clear solution.[1]

Physiological saline (0.9%
NacCl)

85.0 mg/mL (200.03 mM)

Mix evenly to create a clear
solution. Use immediately for

best results.[7]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO (In

Vitro)

Materials:

e CC-401 hydrochloride powder

e Anhydrous dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e \ortex mixer

» Ultrasonic water bath (optional)

Protocol:
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e Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of CC-401 hydrochloride needed using its molecular weight (424.93 g/mol ).

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 424.93 g/mol * (1000 mg /1 g) = 4.2493
mg

» Weigh the compound: Carefully weigh out approximately 4.25 mg of CC-401 hydrochloride
powder and place it into a sterile microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous DMSO to the tube.

e Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is
completely dissolved. If necessary, use an ultrasonic water bath to aid dissolution.[1]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store as recommended in Section 5.

Preparation of a Dosing Solution for In Vivo Studies
(Example using PBS)

Materials:

e CC-401 hydrochloride powder

» Phosphate-buffered saline (PBS), sterile
 Sterile conical tubes or vials

o Calibrated micropipettes

o Magnetic stirrer and stir bar or vortex mixer
» Water bath or heating block

» Ultrasonic water bath

Protocol:
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» Determine the final concentration: Based on the experimental design (e.g., 200 mg/kg/b.i.d.
by oral gavage in rats), calculate the required concentration of the dosing solution.[1]

» Weigh the compound: Weigh the calculated amount of CC-401 hydrochloride and place it in
a sterile conical tube.

» Add solvent: Add the required volume of sterile PBS to the tube.

¢ Dissolve the compound:
o Place a sterile stir bar in the tube and stir on a magnetic stirrer.
o Warm the solution to 60°C while stirring.[1]
o Use an ultrasonic water bath to facilitate complete dissolution.[1]

e Cool and verify: Allow the solution to cool to room temperature. Visually inspect to ensure the
solution is clear and free of precipitates.

e Use immediately: It is recommended to use freshly prepared aqueous solutions.

Storage and Stability

Proper storage is crucial to maintain the biological activity of CC-401 hydrochloride.

Storage .
Form Duration Notes
Temperature
Store in a sealed
Solid Powder 4°C container, away from
moisture.[1]
Store in a sealed
In Solvent (e.g., )
-80°C 6 months container, away from
DMSO) )
moisture.[1]
Store in a sealed
In Solvent (e.g., .
-20°C 1 month container, away from

DMSO) .
moisture.[1]
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For long-term storage, it is recommended to store the compound at -20°C.[6]

Safety Precautions

Handle CC-401 hydrochloride in accordance with standard laboratory safety procedures.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye
protection.[8]

» Avoid inhalation of dust by handling the powder in a well-ventilated area or a chemical fume
hood.[6]

e Avoid contact with skin and eyes.[8] In case of contact, wash the affected area thoroughly
with water.

e Wash hands thoroughly after handling.[8]

» For detailed safety information, refer to the Safety Data Sheet (SDS).[8][9][10]

Signaling Pathway and Experimental Workflow
CC-401 Mechanism of Action
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Caption: Mechanism of CC-401 as a competitive JNK inhibitor.
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Experimental Workflow for Stock Solution Preparation

1. Calculate Required Mass
of CC-401 HCI

'

2. Weigh CC-401 HCI Powder

l

3. Add Appropriate Solvent
(e.g., DMSO, PBS)

'

4. Dissolve Compound
(Vortex, Sonicate, Heat as needed)

Precipitate

5. Visually Inspect for
Complete Dissolution

6. Aliquot into
Sterile Tubes

'

7. Store at Recommended
Temperature (-20°C or -80°C)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b2653734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. CC-401 HCI | JNK inhibitor | CAS 1438391-30-0 | Buy CC-401 HCI from Supplier
InvivoChem [invivochem.com]

e 4. biorbyt.com [biorbyt.com]

. CC 401 dihydrochloride | INK/c-Jun | Tocris Bioscience [tocris.com]
. biocrick.com [biocrick.com]

. selleck.co.jp [selleck.co.jp]

. images.thdstatic.com [images.thdstatic.com]

°
(] [00] ~ » ol

. sigmaaldrich.com [sigmaaldrich.com]
e 10. assets.thermofisher.com [assets.thermofisher.com]

 To cite this document: BenchChem. [Preparing CC-401 Hydrochloride Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653734#preparing-cc-401-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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